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Compound of Interest

Compound Name: Carpesterol

Cat. No.: B1259241 Get Quote

An in-depth guide to the structure, properties, and biological interactions of Carpesterol, a
significant phytosterol with noteworthy antineoplastic and enzyme-inhibiting activities.

Introduction
Carpesterol is a naturally occurring phytosterol first isolated from the plant Solanum

xanthocarpum.[1] Its unique chemical structure, distinct from more common phytosterols, has

garnered interest within the scientific community, particularly in the fields of medicinal chemistry

and drug development. This technical guide provides a comprehensive overview of the

chemical structure of Carpesterol, supported by available spectroscopic data and

experimental methodologies. Furthermore, it delves into its known biological activities, offering

a valuable resource for researchers and professionals in the life sciences.

Chemical Structure and Properties
The definitive structure of Carpesterol was established through a combination of spectroscopic

methods and confirmed by X-ray crystallography of its p-iodobenzenesulfonate derivative.[1]

IUPAC Name: [(3S,4S,5S,9R,10R,13R,14R,17R)-17-[(2S,3R,5R)-5-ethyl-3-hydroxy-6-

methylheptan-2-yl]-4,10,13-trimethyl-6-oxo-1,2,3,4,5,9,11,12,14,15,16,17-

dodecahydrocyclopenta[a]phenanthren-3-yl] benzoate

Molecular Formula: C₃₇H₅₄O₄
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Core Structure
Carpesterol possesses a tetracyclic steroid nucleus, specifically a stigmastane skeleton. Key

structural features include:

A ketone group at the C-6 position.

A methyl group at the C-4α position.

A double bond between C-7 and C-8.

A benzoate group attached at the C-3β position.

A hydroxylated side chain at C-17.

Physicochemical Properties
A summary of the key physicochemical properties of Carpesterol is presented in Table 1.

Property Value Reference

Molecular Weight 562.82 g/mol --INVALID-LINK--

CAS Number 31077-78-8 --INVALID-LINK--

Appearance Not explicitly reported -

Melting Point Not explicitly reported -

Solubility Not explicitly reported -

Experimental Data for Structural Elucidation
The structural determination of Carpesterol relied on several key analytical techniques.

Spectroscopic Data
While the seminal paper by Beisler and Sato (1971) contains the foundational spectroscopic

data, specific numerical values for NMR and detailed mass fragmentation patterns are not
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readily available in publicly accessible databases. The data presented below is based on

general knowledge of steroid structures and available information.

Table 2: Summary of Spectroscopic Data for Carpesterol

Technique Key Observations (Inferred)

Infrared (IR) Spectroscopy
Presence of hydroxyl (-OH), carbonyl (C=O),

and ester (C=O, C-O) functional groups.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

Signals corresponding to a complex steroid

backbone with a benzoate group and an

aliphatic side chain.

Mass Spectrometry (MS)

A molecular ion peak consistent with the

molecular formula C₃₇H₅₄O₄, with fragmentation

patterns characteristic of the steroid core and

side chain.

X-ray Crystallography
The absolute configuration of Carpesterol was unequivocally confirmed through single-crystal

X-ray diffraction analysis of its p-iodobenzenesulfonate derivative.[1] This technique provided

precise three-dimensional coordinates of the atoms, establishing the stereochemistry at all

chiral centers.

Experimental Protocols
The following sections outline the general experimental procedures for the isolation and

characterization of Carpesterol, based on the original literature.

Isolation of Carpesterol from Solanum xanthocarpum
The isolation of Carpesterol is a multi-step process involving extraction and chromatographic

separation.
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Workflow for the Isolation of Carpesterol

Dried and powdered fruits of Solanum xanthocarpum

Soxhlet extraction with a non-polar solvent (e.g., hexane or petroleum ether)

Concentration of the extract under reduced pressure

Column chromatography on silica gel or alumina

Elution with a gradient of solvents (e.g., hexane-ethyl acetate)

Further purification of Carpesterol-containing fractions by recrystallization

Pure Carpesterol
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Competitive Inhibition of Pancreatic Lipase by Carpesterol

Normal Enzymatic Reaction

Inhibition by Carpesterol

Dietary Triglycerides (Substrate)

Pancreatic Lipase (Enzyme)

Forms Enzyme-Substrate Complex

Active Site

Binds to

Fatty Acids and Monoglycerides

Catalyzes conversion to

No Product Formation

Prevents substrate binding

Carpesterol (Inhibitor)

Forms Enzyme-Inhibitor Complex

Competitively binds to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1259241#what-is-the-chemical-structure-of-
carpesterol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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